Cas no 1805059-59-9 (3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine)

• Product Name: 3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine
• CAS No: 1805059-59-9
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4852510
• Update Time: 2025-07-02

3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-2-3-1-4(9)5(12)6(13-3)7(10)11/h1,7H,2,12H2
• InChI Key： VMWCBZYLEIIQQP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(C(F)F)=N1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine

Recent Advances in the Study of 3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine (CAS: 1805059-59-9)

The compound 3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine (CAS: 1805059-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique functional groups, has shown promising potential as a versatile intermediate in drug discovery and development. Recent studies have focused on its synthetic utility, reactivity, and applications in the design of novel therapeutic agents.

One of the key areas of research involves the use of this compound as a building block for the synthesis of biologically active molecules. The presence of reactive sites, such as the bromomethyl and amino groups, allows for diverse functionalization, making it a valuable scaffold in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of kinase inhibitors, highlighting its role in targeting cancer-related pathways.

In addition to its synthetic applications, recent investigations have explored the mechanistic aspects of its reactivity. Quantum chemical calculations and experimental studies have elucidated the electronic effects of the difluoromethyl and chloro substituents on the pyridine ring, providing insights into its stability and reactivity under various conditions. These findings are crucial for optimizing its use in complex synthetic routes.

Another notable development is the exploration of its potential in agrochemical research. Preliminary studies suggest that derivatives of 3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine exhibit herbicidal and fungicidal activities, opening new avenues for its application beyond pharmaceuticals. Researchers are currently investigating structure-activity relationships to enhance its efficacy and selectivity.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on developing more efficient and sustainable synthetic protocols, such as catalytic methods and green chemistry approaches, to address these issues. A 2024 report in Organic Process Research & Development detailed a novel catalytic bromination strategy that improves yield and reduces waste.

In conclusion, 3-Amino-6-(bromomethyl)-4-chloro-2-(difluoromethyl)pyridine (CAS: 1805059-59-9) represents a promising compound with broad applications in drug discovery, agrochemicals, and materials science. Ongoing research aims to further exploit its potential while addressing synthetic and practical challenges. Future studies are expected to uncover additional therapeutic and industrial uses, solidifying its importance in the field.